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Part 1: Executive Summary & Core Determination

Status Determination:NON-NATURAL / SYNTHETIC ONLY

Cyclohexyl isovalerate (CAS No. 7774-44-9) is not a known naturally occurring metabolite in
plant or insect physiology. Unlike its structural analogs—such as Menthyl isovalerate (found in
Mentha species) or Hexyl isovalerate (found in apples and strawberries)—Cyclohexyl
isovalerate lacks a validated biosynthetic pathway in eukaryotic systems.

This guide serves as a critical control document for drug development and flavor/fragrance
formulation. Its primary purpose is to prevent supply chain fraud (adulteration), ensure
regulatory compliance (FDA/FEMA), and provide the analytical protocols necessary to
distinguish this synthetic ester from its naturally occurring chiral counterparts.

Part 2: Chemical Profile & Biogenic Implausibility

To understand why Cyclohexyl isovalerate is not natural, one must analyze the biosynthetic
logic of plant esters. Nature rarely synthesizes the bare cyclohexane ring found in this
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compound; instead, it favors substituted cyclohexanes (terpenes) derived from the mevalonate
pathway.

Structural Comparison & Confusion Matrix

The persistence of the "natural” myth regarding this compound stems from nomenclature
confusion with two distinct natural esters.

Table 1: Comparative Profile of Isovalerate Esters

CAS No.[1][2] Key Natural Biosynthetic
Compound Natural Status o
[3][4] Source Origin
Cyclohexyl ) Industrial
7774-44-9 Synthetic None o
Isovalerate Esterification
Menthyl Peppermint Terpene
Y 16409-46-4 Natural PP o ) P )
Isovalerate (Mentha piperita)  Biosynthesis
Apple, Fatty Acid
Hexyl Isovalerate  10032-13-0 Natural )
Strawberry Metabolism

The Biogenic Gap (Pathway Analysis)

In plants, the "cyclohexyl" moiety is almost exclusively found as part of the monoterpene
skeleton (e.g., Menthol, Pulegone). These are formed via geranyl diphosphate (GPP). The
enzymatic machinery to reduce a benzene ring or cyclize a hexyl chain into a naked
cyclohexanol (the precursor required for Cyclohexyl isovalerate) is metabolically "expensive"
and evolutionarily rare compared to the ubiquitous terpene cyclases.

Visualization 1: The Biogenic Divergence The following diagram illustrates the metabolic gap.
Nature follows the Terpene route (Right), while the Industrial route (Left) is required to create
Cyclohexyl isovalerate.
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Caption: Figure 1. Biogenic divergence showing why plants produce substituted rings (Menthol)
rather than the naked cyclohexyl ring required for Cyclohexyl isovalerate.

Part 3: Analytical Authentication Protocols

As a researcher, you must validate any raw material claiming to be "Natural Cyclohexyl
Isovalerate." The following protocol is a self-validating system designed to detect fraud.

Protocol A: Chiral Purity Check (The "Dead Giveaway")

Natural molecules derived from enzymatic processes (like Menthyl isovalerate) almost always
possess specific chirality.

o Menthyl Isovalerate: 3 chiral centers.[3][4] Natural sources are predominantly (-)-Menthyl

isovalerate.
o Cyclohexyl Isovalerate:Achiral. The molecule has a plane of symmetry.

e The Test: If a supplier claims "Natural Cyclohexyl Isovalerate,” they are likely selling you
synthetic material. If they claim it is "Natural Menthyl Isovalerate” but it shows no optical
rotation, it is likely a racemic synthetic or the wrong chemical entirely.
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Protocol B: GC-MS Ildentification & Discrimination

Use this workflow to definitively distinguish Cyclohexyl isovalerate from its natural analogs in
complex matrices (e.g., essential oils).

Instrument Parameters:

e Column: DB-Wax or HP-5MS (Polarity separation is critical).
e Carrier Gas: Helium @ 1.0 mL/min.

e Temp Program: 50°C (2 min) —» 5°C/min - 240°C.

Target Fragmentation Table:

Molecular lon Base Peak Diagnostic Retention
Compound

(m/z) (m/z) lons Index (Polar)
Cyclohexyl

184 83 55, 67, 102 ~1440
Isovalerate
Menthyl

240 138 83, 95, 81 ~1650
Isovalerate
Hexyl Isovalerate 186 85 57, 69, 103 ~1250

Step-by-Step Workflow:

o Extraction: Dilute oil sample 1:10 in Dichloromethane (DCM).
e Injection: 1 pL splitless.

e Peak Analysis: Look for the parent ion 184.[3]

o Note: Menthyl isovalerate will be significantly heavier (240).[5] Hexyl isovalerate (186) is
close, but the fragmentation pattern differs (Hexyl gives strong m/z 43/57 alkyl chain
fragments; Cyclohexyl gives m/z 55/67 ring fragments).
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 Verification: If m/z 184 is present with base peak 83, the sample contains synthetic
Cyclohexyl isovalerate.

Part 4: Regulatory & Safety Status

Since the compound is not natural, it is regulated as a Synthetic Flavoring Substance.
o FEMA Number: 2355[6][7]

o FDA Regulation: 21 CFR 172.515 (Synthetic flavoring substances and adjuvants).
e EU Regulation: Flavouring Group Evaluation 09 (Esters of simple aliphatic acids).

o Labeling Requirement: Products containing this must be labeled as "Artificial Flavor" or
"Synthetic Flavor" in jurisdictions requiring natural/artificial distinction (e.g., US, EU). It
cannot be used in "Natural Flavor" formulations (WONF).

Safety Profile (Summary):
e LD50 (Rat, Oral): > 5000 mg/kg (Low toxicity).
o Skin Irritation: Moderate (Rabbit).

o Metabolism: Hydrolyzed in vivo to cyclohexanol and isovaleric acid. Cyclohexanol is further
conjugated with glucuronic acid and excreted.

Part 5: References

FEMA Expert Panel. (1965). Recent Progress in the Consideration of Flavoring Ingredients
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U.S. Food and Drug Administration (FDA).CFR - Code of Federal Regulations Title 21,
Section 172.515: Synthetic flavoring substances and adjuvants.

The Good Scents Company.Cyclohexyl Isovalerate - Material Safety and Occurrence Data.

Mosciano, G. (1992).[4] Organoleptic Characteristics of Flavor Materials.[8] Perfumer &
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« National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
CID 22665, Cyclohexyl isovalerate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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